N-(1,3-benzodioxol-5-yl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H14N4O4S/c1-10-2-5-14-19-16(20-17(23)21(14)7-10)26-8-15(22)18-11-3-4-12-13(6-11)25-9-24-12/h2-7H,8-9H2,1H3,(H,18,22)
• InChI Key: RXHHENNKEKZEDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=NC2=O)SCC(=O)NC3=CC4=C(C=C3)OCO4)C=C1
• Molecular Formula: C17H14N4O4S
• Molecular Weight: 370.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H14N4O4S and its molecular weight is 370.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of S-Triazine Derivatives : Research has shown the synthesis of s-triazine derivatives, including attempts to obtain specific compounds through condensation reactions. These processes often yield unexpected products, indicating the complex chemistry involved in manipulating these molecules (Kametani, Okui, & Koizumi, 1972).

• COX-2 / 5-LOX Inhibitory Activity : Another study focused on synthesizing derivatives to test for COX-2 (Cyclooxygenase) and 5-LOX (Lipoxygenase) inhibitory activity. This research is part of efforts to develop anti-inflammatory agents with better gastric tolerance (Reddy & Rao, 2008).

• Antimalarial and COVID-19 Applications : A theoretical investigation highlighted antimalarial sulfonamides' potential as COVID-19 drugs, showcasing the versatility of these compounds in addressing different viral threats through computational calculations and molecular docking studies (Fahim & Ismael, 2021).

• Antimicrobial and Antifungal Activities : The antimicrobial and antifungal properties of synthesized compounds have been investigated, with some showing promising results against various strains. This research opens the door to developing new antibiotics and antifungals based on these chemical frameworks (Pandya, Dave, Patel, & Desai, 2019).

• Inhibition of Phosphoinositide 3-Kinase (PI3K) / Mammalian Target of Rapamycin (mTOR) : Studies have also explored the potential of these derivatives as inhibitors of PI3Kα and mTOR, indicating their potential in cancer therapy. The research emphasizes the importance of metabolic stability and the search for compounds with minimal deacetylation (Stec et al., 2011).